70-16-6

Thiamine

Usually In Stock

• CAS RN:
• 70-16-6

• Formula:
• C12H17N4OS+

• InChI:
• InChI=1S/C12H17N4OS/c1-8-11(3-4-17)18-7-16(8)6-10-5-14-9(2)15-12(10)13/h5,7,17H,3-4,6H2,1-2H3,(H2,13,14,15)/q+1

• InChIKey:
• JZRWCGZRTZMZEH-UHFFFAOYSA-N

• Thiamine is a heat-labile and water-soluble essential vitamin, belonging to the vitamin B family, with antioxidant, erythropoietic, mood modulating, and glucose-regulating activities. Thiamine reacts with adenosine triphosphate (ATP) to form an active coenzyme, thiamine pyrophosphate. Thiamine pyrophosphate is necessary for the actions of pyruvate dehydrogenase and alpha-ketoglutarate in carbohydrate metabolism and for the actions of transketolase, an enzyme that plays an important role in the pentose phosphate pathway. Thiamine plays a key role in intracellular glucose metabolism and may inhibit the action of glucose and insulin on arterial smooth muscle cell proliferation. Thiamine may also protect against lead toxicity by inhibiting lead-induced lipid peroxidation.
  Thiamine, also known as vitamin B1 or aneurin, belongs to the class of organic compounds known as thiamine...

Leucrose

• CAS RN:
• 470-16-6

• Formula:
• C12H22O11

• InChI:
• InChI=1S/C12H22O11/c13-1-4(16)7(17)8(18)5(2-14)22-12-11(21)10(20)9(19)6(3-15)23-12/h5-15,17-21H,1-3H2/t5-,6-,7-,8-,9-,10+,11-,12+/m1/s1

• InChIKey:
• DXALOGXSFLZLLN-WTZPKTTFSA-N

• Leucrose is a natural product found in Pogostemon cablin with data available.

Manganese diperchlorate

• CAS RN:
• 13770-16-6

• Formula:
• Cl2MnO8

• InChI:
• InChI=1S/2ClHO4.Mn/c2*2-1(3,4)5;/h2*(H,2,3,4,5);/q;;+2/p-2

• InChIKey:
• QVRFMRZEAVHYMX-UHFFFAOYSA-L

• Manganese diperchlorate is a useful research compound. Its molecular formula is Cl2MnO8 and its molecular weight is 253.84 g/mol. The purity is usually 95%.

3-Hydrazinyl-6-[3-(trifluoromethyl)phenyl]pyridazine

In Stock

• CAS RN:
• 76970-16-6

• Formula:
• C11H9F3N4

• InChI:
• InChI=1S/C11H9F3N4/c12-11(13,14)8-3-1-2-7(6-8)9-4-5-10(16-15)18-17-9/h1-6H,15H2,(H,16,18)

• InChIKey:
• PXEUYRFAPQWCHN-UHFFFAOYSA-N

• 3-Hydrazinyl-6-[3-(trifluoromethyl)phenyl]pyridazine is a useful research compound. Its molecular formula is C11H9F3N4 and its molecular weight is 254.21 g/mol. The purity is usually 95%.

2-Propen-1-aminium, N,N-dimethyl-N-2-propenyl-, chloride, polymer with sulfur dioxide

Usually In Stock

• CAS RN:
• 26470-16-6

• Formula:
• C8H16ClNO2S

• InChI:
• InChI=1S/C8H16N.ClH.O2S/c1-5-7-9(3,4)8-6-2;;1-3-2/h5-6H,1-2,7-8H2,3-4H3;1H;/q+1;;/p-1

• InChIKey:
• FPRLGRAGHLKQAU-UHFFFAOYSA-M

• 2-Propen-1-aminium, N,N-dimethyl-N-2-propenyl-, chloride, polymer with sulfur dioxide is a useful research compound. Its molecular formula is C8H16ClNO2S and its molecular weight is 225.74 g/mol. The purity is usually 95%.

Ethyl 3-amino-3-ethoxyacrylate hydrochloride

In Stock

• CAS RN:
• 34570-16-6

• Formula:
• C7H14ClNO3

• InChI:
• InChI=1S/C7H13NO3.ClH/c1-3-10-6(8)5-7(9)11-4-2;/h5H,3-4,8H2,1-2H3;1H/b6-5+;

• InChIKey:
• JYGHNNMPKVPTKF-IPZCTEOASA-N

• Ethyl 3-Amino-3-ethoxyacrylate Hydrochloride is used as a reagent in the synthesis of pyridine carboxamides as c-Jun NH2-terminal kinase inhibitors.
  
  

4-[Bis(2-hydroxyethyl)amino]-1-oxaspiro[4.5]dec-3-en-2-one

• CAS RN:
• 296770-16-6

• Formula:
• C13H21NO4

• InChI:
• InChI=1S/C13H21NO4/c15-8-6-14(7-9-16)11-10-12(17)18-13(11)4-2-1-3-5-13/h10,15-16H,1-9H2

• InChIKey:
• AXYZXOJHVZWKRJ-UHFFFAOYSA-N

• 4-[Bis(2-hydroxyethyl)amino]-1-oxaspiro[4.5]dec-3-en-2-one is a useful research compound. Its molecular formula is C13H21NO4 and its molecular weight is 255.31g/mol. The purity is usually 95%.

(Z)-2-(5-(4-chlorobenzyl)-4-oxo-3-phenylthiazolidin-2-ylidene)-2-cyano-N-(4-methoxyphenyl)acetamide

In Stock

• CAS RN:
• 500270-16-6

• Formula:
• C26H20ClN3O3S

• InChI:
• InChI=1S/C26H20ClN3O3S/c1-33-21-13-11-19(12-14-21)29-24(31)22(16-28)26-30(20-5-3-2-4-6-20)25(32)23(34-26)15-17-7-9-18(27)10-8-17/h2-14,23H,15H2,1H3,(H,29,31)/b26-22-

• InChIKey:
• KXHNNCGBUBEXGJ-ROMGYVFFSA-N

• (Z)-2-(5-(4-chlorobenzyl)-4-oxo-3-phenylthiazolidin-2-ylidene)-2-cyano-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C26H20ClN3O3S and its molecular weight is 489.97. The purity is usually 95%.

(3R)-7-Amino-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

• CAS RN:
• 754170-16-6

• Formula:
• C10H12N2O2

• InChI:
• InChI=1S/C10H12N2O2/c11-8-2-1-6-4-9(10(13)14)12-5-7(6)3-8/h1-3,9,12H,4-5,11H2,(H,13,14)/t9-/m1/s1

• InChIKey:
• HXXXNZYXVHOELA-SECBINFHSA-N

• (3R)-7-Amino-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid is a useful research compound. Its molecular formula is C10H12N2O2 and its molecular weight is 192.21 g/mol. The purity is usually 95%.

3-Bromo-3'-pyrrolidinomethyl benzophenone

In Stock

• CAS RN:
• 898770-16-6

• Formula:
• C18H18BrNO

• InChI:
• InChI=1S/C18H18BrNO/c19-17-8-4-7-16(12-17)18(21)15-6-3-5-14(11-15)13-20-9-1-2-10-20/h3-8,11-12H,1-2,9-10,13H2

• InChIKey:
• RYNJPCGDZLBCIU-UHFFFAOYSA-N

• 3-Bromo-3'-pyrrolidinomethyl benzophenone is a useful research compound. Its molecular formula is C18H18BrNO and its molecular weight is 344.2 g/mol. The purity is usually 95%.

N-[2-[2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]cyclohexanecarboxamide

In Stock

• CAS RN:
• 869070-16-6

• Formula:
• C20H26N2O2S

• InChI:
• InChI=1S/C20H26N2O2S/c1-14-18(12-13-21-19(23)15-6-4-3-5-7-15)25-20(22-14)16-8-10-17(24-2)11-9-16/h8-11,15H,3-7,12-13H2,1-2H3,(H,21,23)

• InChIKey:
• SFKFUOZTHSQEAQ-UHFFFAOYSA-N

• N-[2-[2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]cyclohexanecarboxamide is a useful research compound. Its molecular formula is C20H26N2O2S and its molecular weight is 358.5. The purity is usually 95%.

N-(3-(imidazo[2,1-b]thiazol-6-yl)phenyl)-1-naphthamide

In Stock

• CAS RN:
• 893970-16-6

• Formula:
• C22H15N3OS

• InChI:
• InChI=1S/C22H15N3OS/c26-21(19-10-4-6-15-5-1-2-9-18(15)19)23-17-8-3-7-16(13-17)20-14-25-11-12-27-22(25)24-20/h1-14H,(H,23,26)

• InChIKey:
• WVMMJIGUBVFLCG-UHFFFAOYSA-N

• N-(3-(imidazo[2,1-b]thiazol-6-yl)phenyl)-1-naphthamide is a useful research compound. Its molecular formula is C22H15N3OS and its molecular weight is 369.44. The purity is usually 95%.

8-ethyl-3-(2-ethylphenyl)-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-4(3H)-thione

In Stock

• CAS RN:
• 932970-16-6

• Formula:
• C21H24N2OS

• InChI:
• InChI=1S/C21H24N2OS/c1-4-14-10-11-19-16(12-14)17-13-21(3,24-19)23(20(25)22-17)18-9-7-6-8-15(18)5-2/h6-12,17H,4-5,13H2,1-3H3,(H,22,25)

• InChIKey:
• VIIBIBCFWMIDGE-UHFFFAOYSA-N

• 8-ethyl-3-(2-ethylphenyl)-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-4(3H)-thione is a useful research compound. Its molecular formula is C21H24N2OS and its molecular weight is 352.5. The purity is usually 95%.

3,4-dihydro-1H-isothiochromen-4-amine hydrochloride

In Stock

• CAS RN:
• 123470-16-6

• Formula:
• C9H12ClNS

• InChI:
• InChI=1S/C9H11NS.ClH/c10-9-6-11-5-7-3-1-2-4-8(7)9;/h1-4,9H,5-6,10H2;1H

• InChIKey:
• NZDWPPWVNMWXBR-UHFFFAOYSA-N

• 3,4-dihydro-1H-isothiochromen-4-amine hydrochloride is a useful research compound. Its molecular formula is C9H12ClNS and its molecular weight is 201.72 g/mol. The purity is usually 95%.

Arbutamine

In Stock

• CAS RN:
• 128470-16-6

• Formula:
• C18H23NO4

• InChI:
• InChI=1S/C18H23NO4/c20-15-7-4-13(5-8-15)3-1-2-10-19-12-18(23)14-6-9-16(21)17(22)11-14/h4-9,11,18-23H,1-3,10,12H2/t18-/m0/s1

• InChIKey:
• IIRWWTKISYTTBL-SFHVURJKSA-N

• Arbutamine is a synthetic catecholamine with positive chronotropic and inotropic properties, used in echocardiography and diagnostic coronary angiography. Arbutamine binds to and activates beta-1 adrenergic receptors in the myocardium, thereby increasing heart rate and increasing force of myocardial contraction. By exerting a chronotropic and inotropic effect, arbutamine mimics the cardiac stress caused by exercise that may prevent adequate tissue perfusion and oxygenation, and may provoke myocardial ischemia in patients with coronary artery disease.
  Arbutamine, also known as genesa, belongs to the class of organic compounds known as phenylbutylamines. Phenylbutylamines are compounds containing a phenylbutylamine moiety, which consists of a phenyl group substituted at the fourth carbon by an butan-1-amine. Arbutamine is a drug which is used to elicit acute cardiovascular r...

N-methyl-(chroman-8-ylmethyl)amine

Usually In Stock

• CAS RN:
• 1048970-16-6

• Formula:
• C11H15NO

• InChI:
• InChI=1S/C11H15NO/c1-12-8-10-5-2-4-9-6-3-7-13-11(9)10/h2,4-5,12H,3,6-8H2,1H3

• InChIKey:
• VVCGFZWBAXPSIO-UHFFFAOYSA-N

• N-methyl-(chroman-8-ylmethyl)amine is a useful research compound. Its molecular formula is C11H15NO and its molecular weight is 177.24 g/mol. The purity is usually 95%.

(4-Bromo-2-fluorophenyl)(3,3-dimethylazetidin-1-yl)methanone

In Stock

• CAS RN:
• 1810070-16-6

• Formula:
• C12H13BrFNO

• InChI:
• InChI=1S/C12H13BrFNO/c1-12(2)6-15(7-12)11(16)9-4-3-8(13)5-10(9)14/h3-5H,6-7H2,1-2H3

• InChIKey:
• KDNZJKCYGPBGRD-UHFFFAOYSA-N

• (4-Bromo-2-fluorophenyl)(3,3-dimethylazetidin-1-yl)methanone is a useful research compound. Its molecular formula is C12H13BrFNO and its molecular weight is 286.144. The purity is usually 95%.

Methyl 5-phenylpyrrolidine-2-carboxylate hydrochloride

In Stock

• CAS RN:
• 2170170-16-6

• Formula:
• C12H16ClNO2

• InChI:
• InChI=1S/C12H15NO2.ClH/c1-15-12(14)11-8-7-10(13-11)9-5-3-2-4-6-9;/h2-6,10-11,13H,7-8H2,1H3;1H

• InChIKey:
• AIGJJVLXPPJJOE-UHFFFAOYSA-N

• Methyl 5-phenylpyrrolidine-2-carboxylate hydrochloride is a useful research compound. Its molecular formula is C12H16ClNO2 and its molecular weight is 241.71 g/mol. The purity is usually 95%.

5-Methyl-2-(3-trifluoromethylbenzoyl)pyridine

In Stock

• CAS RN:
• 1187170-16-6

• Formula:
• C14H10F3NO

• InChI:
• InChI=1S/C14H10F3NO/c1-9-5-6-12(18-8-9)13(19)10-3-2-4-11(7-10)14(15,16)17/h2-8H,1H3

• InChIKey:
• DBAFTMIPOBQXTD-UHFFFAOYSA-N

• 5-Methyl-2-(3-trifluoromethylbenzoyl)pyridine is a useful research compound. Its molecular formula is C14H10F3NO and its molecular weight is 265.23 g/mol. The purity is usually 95%.

5-Amino-2-Methyl-N-[(1r)-1-Naphthalen-1-Ylethyl]benzamide

In Stock

• CAS RN:
• 1093070-16-6

• Formula:
• C20H20N2O

• InChI:
• InChI=1S/C20H20N2O/c1-13-10-11-16(21)12-19(13)20(23)22-14(2)17-9-5-7-15-6-3-4-8-18(15)17/h3-12,14H,21H2,1-2H3,(H,22,23)/t14-/m1/s1

• InChIKey:
• UVERBUNNCOKGNZ-CQSZACIVSA-N

• GRL-0617 is an inhibitor of severe acute respiratory syndrome coronavirus (SARS-CoV) and SARS-CoV-2 papain-like proteases (PLpros;  IC50s = 0.6 and 1.5 µM, respectively). It increases the viability of SARS-CoV-infected Vero E6 cells (EC50 = 14.5 µM). GRL-0617 (6.25-50 µM) reduces viral replication in SARS-CoV-2-infected Caco-2 cells.
  GRL0617 is a potent, selective and competitive noncovalent inhibitor of SARS PLPro. GRL0617, inhibited SARS-CoV viral replication in Vero E6 cells with an EC of 15 microM and had no associated cytotoxicity. The X-ray structure of PLpro in complex with GRL0617 indicates that the compound has a unique mode of inhibition whereby it binds within the S4-S3 subsites of the enzyme and induces a loop closure that shuts down catalysis at the active site.